Cas no 300674-23-1 (5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid)

• Product Name: 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid
• CAS No: 300674-23-1
• MF: C₁₇H₁₃ClO₄
• MW: 316.735724210739
• CID: 6386590
• PubChem ID: 854568
• Update Time: 2025-05-25

5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid
• SCHEMBL24471002
• AB00653986-06
• SR-01000456828
• REGID_for_CID_854568
• SMR000413681
• 300674-23-1
• 5-((4-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylic acid
• MLS000777287
• F0821-0078
• 5-(4-Chloro-benzyloxy)-2-methyl-benzofuran-3-carboxylic acid
• SMSF0018796
• 5-[(4-chlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylic acid
• SR-01000456828-1
• AKOS001616416
• 5-[(4-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• CBMicro_003293
• BIM-0003251.P001
• HMS2765H05
• CHEMBL1313061
• Oprea1_272468
• HMS1611A20
• NCGC00316748-01
• CB04997
• CCG-108492
• 3-Benzofurancarboxylic acid, 5-[(4-chlorophenyl)methoxy]-2-methyl-

• Inchi： 1S/C17H13ClO4/c1-10-16(17(19)20)14-8-13(6-7-15(14)22-10)21-9-11-2-4-12(18)5-3-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： PPCQEMDZCBLXAF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3=CC=C(Cl)C=C3)C=C2C(C(O)=O)=C1C

Computed Properties

• Exact Mass: 316.0502366g/mol
• Monoisotopic Mass: 316.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 499.8±40.0 °C(Predicted)
• pka: 3.21±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid

Research Briefing on 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid (CAS: 300674-23-1)

Recent studies on 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid (CAS: 300674-23-1) have highlighted its potential as a bioactive compound in pharmaceutical research. This benzofuran derivative has garnered attention due to its unique structural properties and promising pharmacological activities, particularly in the context of anti-inflammatory and anticancer applications. The compound's mechanism of action and structure-activity relationships (SAR) are currently under investigation, with several research groups exploring its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The research employed molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a COX-2 inhibitor with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's anticancer properties were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The study revealed that 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid induces apoptosis in certain cancer cell lines by modulating the Bcl-2 family of proteins. Researchers observed dose-dependent cytotoxicity in breast and lung cancer models, with minimal effects on normal cells, indicating a favorable therapeutic window.

Ongoing research is also exploring the compound's pharmacokinetic profile. Preliminary data suggest moderate oral bioavailability and metabolic stability, though further optimization may be required to enhance its drug-like properties. Structural modifications, such as ester prodrug formulations, are being investigated to improve solubility and absorption.

The synthesis of 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid typically involves a multi-step process starting from 2-methyl-3-benzofurancarboxylic acid derivatives. Recent advancements in catalytic methods have improved yields and reduced reaction times, as detailed in a 2023 Organic Process Research & Development publication. These developments are critical for scaling up production for preclinical and clinical studies.

In conclusion, 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid represents a promising scaffold for drug development, with demonstrated bioactivity in inflammation and oncology research. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug discovery pipeline. Researchers and industry professionals should monitor upcoming publications and patent filings related to this compound for the latest developments.